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Dolutegravir SR Isomer Dolutegravir SR Isomer
Brand Name: Vulcanchem
CAS No.: 1309560-49-3
VCID: VC0110838
InChI: InChI=1S/C20H19F2N3O5/c1-10-4-5-30-15-9-24-8-13(17(26)18(27)16(24)20(29)25(10)15)19(28)23-7-11-2-3-12(21)6-14(11)22/h2-3,6,8,10,15,27H,4-5,7,9H2,1H3,(H,23,28)/t10-,15+/m0/s1
SMILES: CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)O
Molecular Formula: C20H19F2N3O5
Molecular Weight: 419.385

Dolutegravir SR Isomer

CAS No.: 1309560-49-3

Reference Standards

VCID: VC0110838

Molecular Formula: C20H19F2N3O5

Molecular Weight: 419.385

Dolutegravir SR Isomer - 1309560-49-3

CAS No. 1309560-49-3
Product Name Dolutegravir SR Isomer
Molecular Formula C20H19F2N3O5
Molecular Weight 419.385
IUPAC Name (3R,7S)-N-[(2,4-difluorophenyl)methyl]-11-hydroxy-7-methyl-9,12-dioxo-4-oxa-1,8-diazatricyclo[8.4.0.03,8]tetradeca-10,13-diene-13-carboxamide
Standard InChI InChI=1S/C20H19F2N3O5/c1-10-4-5-30-15-9-24-8-13(17(26)18(27)16(24)20(29)25(10)15)19(28)23-7-11-2-3-12(21)6-14(11)22/h2-3,6,8,10,15,27H,4-5,7,9H2,1H3,(H,23,28)/t10-,15+/m0/s1
Standard InChIKey RHWKPHLQXYSBKR-ZUZCIYMTSA-N
SMILES CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)O
Synonyms (4S,12aR)-N-(2,4-Difluorobenzyl)-7-hydroxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-pyrido[1’,2’:4,5]pyrazino[2,1-b][1,3]oxazine-9-carboxamide;
PubChem Compound 66594067
Last Modified Jan 08 2022
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